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Compound of Interest

Compound Name: 2-Ethyl-5-nitrobenzoic acid

Cat. No.: B3300968

An In-Depth Technical Guide to the GHS Hazard Information for 2-Ethyl-5-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the Global Harmonized System
(GHS) of Classification and Labelling of Chemicals for 2-Ethyl-5-nitrobenzoic acid (CAS No.
90564-19-5). Aimed at professionals in research and drug development, this document
synthesizes critical safety, handling, and toxicological information. By explaining the causality
behind safety protocols and grounding all claims in authoritative data, this guide serves as an
essential resource for ensuring laboratory safety and regulatory compliance when working with
this compound.

Introduction and Chemical Profile

2-Ethyl-5-nitrobenzoic acid is an aromatic carboxylic acid derivative. Its chemical structure,
featuring both an ethyl and a nitro group on the benzoic acid backbone, influences its reactivity
and toxicological profile. The nitro group, being a strong electron-withdrawing group, can
significantly impact the compound's biological interactions and chemical stability.
Understanding its inherent hazards is the first step in a robust risk assessment and the
implementation of effective safety protocols in a laboratory setting.

Chemical Structure:
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Caption: Figure 1. Chemical Structure of 2-Ethyl-5-nitrobenzoic acid

Table 1. Chemical and Physical Properties

Property Value Source
Molecular Formula CoHoNO4 [PubChem][1]
Molecular Weight 195.17 g/mol [PubChem][1]
CAS Number 90564-19-5 [PubChem][1]
Off-white powder solid
(Information for a similar . o
Appearance ) ) [Thermo Fisher Scientific][1]
compound, 2-Nitrobenzoic
acid)
165 - 168 °C (Information for a
Melting Point similar compound, 2-Chloro-5- [Sigma-Aldrich]
nitrobenzoic acid)
2.03 (Information for a similar
Log Pow (n-octanol/water) compound, 2-Chloro-5- [Sigma-Aldrich]

nitrobenzoic acid)

GHS Hazard Classification and Elements

According to data submitted to the European Chemicals Agency (ECHA), 2-Ethyl-5-

nitrobenzoic acid is classified as hazardous.[1] The GHS provides a standardized framework

for communicating these hazards.

Table 2: GHS Hazard Classification for 2-Ethyl-5-nitrobenzoic acid
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Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory tract irritation)

Source: PubChem([1]

GHS Label Elements:
e Pictogram:
e Signal Word:Warning[1]

e Hazard Statements:

o

H302: Harmful if swallowed.[1][2]

o

H315: Causes skin irritation.[1][2]

[¢]

H319: Causes serious eye irritation.[1][2]

[¢]

H335: May cause respiratory irritation.[1][2]

Toxicological Profile and Health Effects

While specific quantitative toxicological data such as LD50 values for 2-Ethyl-5-nitrobenzoic
acid are not readily available, the GHS classification implies known adverse health effects
based on available data or analogy to structurally similar compounds. The following applies to
aromatic nitro compounds in general: they may cause systemic effects such as
methaemoglobinaemia, leading to headaches, cardiac dysrhythmias, a drop in blood pressure,
and cyanosis (a blue discoloration of the blood).

o Acute Toxicity (Oral): Classified as Category 4, "Harmful if swallowed," indicating that

ingestion can lead to significant adverse health effects.[1]
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» Skin Irritation: As a Category 2 skin irritant, direct contact is expected to cause inflammation,

redness, and discomfort.[1]

o Eye Irritation: This compound is a Category 2A eye irritant, meaning contact can cause
serious, but reversible, eye damage.[1]

» Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory tract, leading
to coughing and shortness of breath.[1]

Precautionary Measures and Safe Handling
Protocols

A proactive approach to safety is paramount when handling 2-Ethyl-5-nitrobenzoic acid. The
following precautionary statements and protocols are derived from safety data sheets of closely

related compounds and are considered best practice.

Table 3: Precautionary Statements
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[3]
Wash skin thoroughly after
P264 _
handling.[3]
Do not eat, drink or smoke
P270 _ _
when using this product.
Use only outdoors or in a well-
P271 _
ventilated area.[3]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[3]
IF SWALLOWED: Call a
POISON CENTER or
Response P301 + P312 L
doctor/physician if you feel
unwell.
IF ON SKIN: Wash with plenty
P302 + P352
of soap and water.[3]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

If skin irritation occurs: Get

P332 + P313 ) ) )
medical advice/attention.
If eye irritation persists: Get
P337 + P313
medical advice/attention.
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Take off contaminated clothing

P362 + P364 )
and wash it before reuse.
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[4]
P405 Store locked up.[3]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[3]

Experimental Workflow: Safe Handling Protocol

The following diagram outlines a self-validating workflow for the safe handling of 2-Ethyl-5-

nitrobenzoic acid.
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1. Preparation & Risk Assessment

(Review SDS & GHS Information)

\ 4

Identify Hazards:
- Oral Toxicity

- Skin/Eye Irritation
- Respiratory Irritation

Y
(Design Experiment to Minimize Exposurej

(e.g., use of fume hood)

Proceed to PPE Selection

2. Personal Protect;ie Equipment (PPE)

Don Safety Goggles (EN 166)
A

4

(Wear Chemical-Resistant Gloves (Nitrile)j

A 4

Wear Laboratory Coat

\ 4

(Use Respiratory Protection (if dust is generated))

Begin Experiment

3. Handling & grxperimentation

Work in a Well-Ventilated Area
(Chemical Fume Hood Recommended)

A 4

Avoid Dust Generation

A 4

(Prevent Contact with Skin and Eyesj

\ 4

(No Eating, Drinking, or Smoking)

IConclude Experiment

4. Post-Experi;;ent & Disposal

Decontaminate Work Surfaces

A 4
(Dispose of Contaminated PPE and Wastej

in Accordance with Regulations

Y

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A workflow for the safe handling of 2-Ethyl-5-nitrobenzoic acid.
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Emergency Procedures and First Aid

Immediate and appropriate first aid is crucial in the event of exposure. The following measures
are recommended based on the known hazards.

Table 4: First Aid Measures

Exposure Route First Aid Protocol

Remove victim to fresh air and keep at rest in a
) position comfortable for breathing. If not
Inhalation . . e o .
breathing, give artificial respiration. Get medical

attention if symptoms occur.[1]

Take off immediately all contaminated clothing.
) Rinse skin with water/shower for at least 15
Skin Contact . S .
minutes. If skin irritation persists, call a

physician.[1]

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact )
Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[1]

Clean mouth with water and drink afterwards
Ingestion plenty of water. Call a POISON CENTER or

doctor/physician if you feel unwell.[1][3]

Fire-Fighting and Accidental Release Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. For this substance, no limitations of extinguishing agents are given.[3][5]

o Specific Hazards: The compound is combustible. In the event of a fire, hazardous
combustion gases or vapors may be produced, including nitrogen oxides (NOx), carbon
monoxide (CO), and carbon dioxide (CO2).[3][6]

o Fire-Fighter Protection: Fire-fighters should wear self-contained breathing apparatus and full
protective clothing to prevent contact with skin and eyes.[3]
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e Accidental Release: For spills, avoid dust formation. Evacuate personnel to a safe area.
Wear appropriate personal protective equipment. Sweep up the material and place it in a
suitable, closed container for disposal. Do not let the product enter drains.[3][7]

Stability and Reactivity

o Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).[3]

» Conditions to Avoid: Incompatible products, excess heat, and dust formation.[7]
¢ Incompatible Materials: Strong oxidizing agents and strong bases.[6][7]

o Hazardous Decomposition Products: Under fire conditions, may decompose to produce toxic
fumes of nitrogen oxides, carbon monoxide, and carbon dioxide.[6]

Conclusion

2-Ethyl-5-nitrobenzoic acid presents moderate hazards that require diligent adherence to
safety protocols. Its classification as harmful if swallowed, a skin and eye irritant, and a
respiratory irritant necessitates the consistent use of appropriate personal protective equipment
and engineering controls, such as a chemical fume hood. By understanding and implementing
the GHS guidelines detailed in this guide, researchers and scientists can mitigate risks, ensure
a safe laboratory environment, and maintain compliance with regulatory standards.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.sigmaaldrich.com/HK/en/sds/aldrich/127698?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAL11862&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/127698?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAL11862&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC278320250&productDescription=2-nitrobenzoic-acid-95-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AAL11862&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC278320250&productDescription=2-nitrobenzoic-acid-95-thermo-scientific&language=en&countryCode=CA
https://www.benchchem.com/product/b3300968?utm_src=pdf-body
https://www.benchchem.com/product/b3300968?utm_src=pdf-body
https://www.benchchem.com/product/b3300968?utm_src=pdf-body
https://www.benchchem.com/product/b3300968?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3300968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. assets.thermofisher.cn [assets.thermofisher.cn]
. chemical-label.com [chemical-label.com]

. sigmaaldrich.com [sigmaaldrich.com]

. echemi.com [echemi.com]

. chemicalbook.com [chemicalbook.com]

. fishersci.ca [fishersci.ca]

°
~ » &) faN w N -

. fishersci.com [fishersci.com]

 To cite this document: BenchChem. ["2-Ethyl-5-nitrobenzoic acid" GHS hazard information].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3300968#2-ethyl-5-nitrobenzoic-acid-ghs-hazard-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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